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Compound of Interest

Compound Name: 0-7460

Cat. No.: B571607

Essential Safety and Handling Guide for O-7460

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of O-
7460 (CAS: 1572051-31-0), a selective inhibitor of diacylglycerol lipase alpha (DAGLOQ).
Adherence to these procedures is vital for ensuring laboratory safety and maintaining
experimental integrity. 0-7460 is formally known as 2-[(fluoromethylphosphinyl)oxy]-1-[(1-
methylethoxy)methyl]ethyl ester, 9Z-octadecenoic acid. It is often supplied as a solution in
methyl acetate.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against potential exposure. The following table
summarizes the required PPE for handling O-7460.
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PPE Category

Specification

Eye/Face Protection

Safety glasses with side-shields or chemical
safety goggles. A face shield may be required

for splash hazards.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,
neoprene). Glove material should be selected

based on the solvent if O-7460 is in solution.

Skin and Body Protection

Laboratory coat. For larger quantities or
significant splash risk, chemical-resistant apron

or coveralls are recommended.

Respiratory Protection

Not typically required if handled in a well-
ventilated area or a chemical fume hood. Use a
NIOSH-approved respirator if aerosols may be

generated.

Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.

Do not induce vomiting. Rinse mouth with water.
) Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Handling and Storage

Proper handling and storage are essential to maintain the stability of O-7460 and prevent
accidental exposure.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.
e Avoid contact with skin, eyes, and clothing.

 Avoid inhalation of vapor or mist.

o Keep containers tightly closed when not in use.

o Use non-sparking tools and explosion-proof equipment if handling large quantities, especially
if in a flammable solvent.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b571607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Recommended storage temperature is typically -20°C.

Store away from incompatible materials such as strong oxidizing agents.

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is mandatory for a safe laboratory
environment.

Spill Response:
o Evacuate: Immediately evacuate the area of the spill.
o Ventilate: Ensure the area is well-ventilated.

o Contain: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the
spill. Do not use combustible materials, such as sawdust.

o Collect: Carefully collect the absorbed material and place it into a suitable, labeled container
for disposal.

¢ Clean: Clean the spill area with a suitable solvent, followed by soap and water.

» Dispose: Dispose of the waste in accordance with local, state, and federal regulations.
Disposal:

» Dispose of unused O-7460 and any contaminated materials as hazardous waste.

o Consult with your institution's environmental health and safety (EHS) department for specific
disposal protocols.

¢ Do not dispose of down the drain or in regular trash.
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Experimental Workflow Visualization

The following diagram illustrates the standard workflow for preparing a stock solution of O-7460
for an in vitro experiment, emphasizing safety checkpoints.
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Click to download full resolution via product page

Workflow for preparing O-7460 stock solution.

Personal Protective Equipment Selection Logic

The selection of appropriate PPE is based on a risk assessment of the planned experimental
procedures. The following diagram outlines the decision-making process.
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Start: Handling O-7460

Required PPE: Enhanced PPE:
- Safety Glasses - Chemical Goggles
- Lab Coat - Face Shield
- Nitrile Gloves - Chemical-resistant Apron

No additional
respiratory protection
needed

Use NIOSH-approved
respirator

Proceed with
experiment

Click to download full resolution via product page

Decision diagram for selecting appropriate PPE.
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» To cite this document: BenchChem. [Personal protective equipment for handling O-7460].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b571607#personal-protective-equipment-for-handling-
0-7460]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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